Cas no 20320-17-6 (1-(4-Bromophenyl)-1H-1,2,3-triazole)

• Product Name: 1-(4-Bromophenyl)-1H-1,2,3-triazole
• CAS No: 20320-17-6
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• CID: 2840467
• PubChem ID: 13106108
• Update Time: 2025-07-15

1-(4-Bromophenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-1H-1,2,3-triazole
• 20320-17-6
• DB-201015
• AB69482
• SCHEMBL482167
• MFCD13189963
• 1H-1,2,3-Triazole, 1-(4-bromophenyl)-
• 1-(4-bromophenyl)-1,2,3-triazole
• CS-0210883
• AS-39674
• AKOS022961218

• MDL： MFCD13189963
• Inchi： 1S/C8H6BrN3/c9-7-1-3-8(4-2-7)12-6-5-10-11-12/h1-6H
• InChI Key： NOWNHDWVMOQQTR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=CN=N1

Computed Properties

• Exact Mass: 222.97451g/mol
• Monoisotopic Mass: 222.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-Bromophenyl)-1H-1,2,3-triazole

Professional Introduction to 1-(4-Bromophenyl)-1H-1,2,3-triazole (CAS No. 20320-17-6)

1-(4-Bromophenyl)-1H-1,2,3-triazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This heterocyclic organic compound belongs to the triazole class, which has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The presence of a bromine substituent at the para position of the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The chemical structure of 1-(4-Bromophenyl)-1H-1,2,3-triazole consists of a triazole ring fused with a phenyl ring that is further substituted with a bromine atom. This configuration imparts distinct electronic and steric properties, which are exploited in various synthetic pathways. The bromine atom serves as a versatile handle for further functionalization, enabling the introduction of diverse pharmacophores and enhancing the compound's utility in drug design.

In recent years, 1-(4-Bromophenyl)-1H-1,2,3-triazole has been extensively studied for its potential applications in the development of novel therapeutic agents. Its triazole moiety is known to exhibit significant biological activity, particularly in the context of antimicrobial and anti-inflammatory agents. The brominated phenyl ring further contributes to its pharmacological profile by influencing both solubility and metabolic stability.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel scaffolds for drug candidates targeting various diseases. For instance, studies have demonstrated its utility in constructing derivatives with enhanced binding affinity to biological targets such as kinases and proteases. These findings underscore the importance of 1-(4-Bromophenyl)-1H-1,2,3-triazole in advancing rational drug design strategies.

The pharmaceutical industry has shown particular interest in derivatives of this compound due to their potential therapeutic benefits. By modifying the substituents on the triazole ring or introducing additional functional groups, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting molecules. This flexibility has led to several promising candidates entering preclinical development pipelines.

Recent advancements in computational chemistry have further enhanced our understanding of how 1-(4-Bromophenyl)-1H-1,2,3-triazole behaves in biological systems. Molecular modeling studies have revealed insights into its interactions with target proteins, providing valuable guidance for structure-activity relationship (SAR) studies. These computational approaches complement experimental efforts by predicting how modifications to the molecular structure will impact biological activity.

The synthesis of 1-(4-Bromophenyl)-1H-1,2,3-triazole itself is an area of active research. Chemists have developed efficient synthetic routes that minimize side reactions and maximize yield. These methodologies often involve multi-step processes that require careful optimization to ensure high purity and scalability. The development of such synthetic protocols is crucial for facilitating further exploration of this compound's potential applications.

In conclusion, 1-(4-Bromophenyl)-1H-1,2,3-triazole (CAS No. 20320-17-6) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone of medicinal chemistry innovation for years to come.